Cas no 920494-32-2 (3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)-)

3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)- structure
920494-32-2 structure
Product Name:3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)-
CAS No:920494-32-2
MF:C11H5ClF3NO
MW:259.611712217331
CID:757072
PubChem ID:57444450
Update Time:2025-04-19

3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)-
    • 2-chloro-8-(trifluoromethyl)quinoline-3-carbaldehyde
    • 920494-32-2
    • DTXSID00726511
    • 2-chloro-8-trifluoromethyl-quinoline-3-carbaldehyde
    • SCHEMBL5043535
    • Inchi: 1S/C11H5ClF3NO/c12-10-7(5-17)4-6-2-1-3-8(9(6)16-10)11(13,14)15/h1-5H
    • InChI Key: KLGXLLMXRBBPTF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C=C2C=CC=C(C(F)(F)F)C2=N1

Computed Properties

  • Exact Mass: 259.0011760g/mol
  • Monoisotopic Mass: 259.0011760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 30Ų
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